{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}methanol

• IUPAC Name: [1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl]methanol
• InChI: InChI=1S/C17H18N2O3/c1-21-13-6-8-14(9-7-13)22-11-10-19-16-5-3-2-4-15(16)18-17(19)12-20/h2-9,20H,10-12H2,1H3
• InChI Key: KNLKRQNIMOZPMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2CO
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

This compound is a derivative of benzimidazole. It contains a benzimidazole core structure, which is a bicyclic heterocycle consisting of the fusion of benzene and imidazole. The molecule also contains a methoxyphenoxyethyl group attached to the benzimidazole core.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzimidazole core with a methoxyphenoxyethyl group attached. The methoxy group (-OCH3) is attached to the phenyl ring, which is connected to the ethyl group that links to the benzimidazole core.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, given the known activities of benzimidazole derivatives. Additionally, further studies could focus on optimizing its synthesis and investigating its physical and chemical properties.

Mechanism of Action

Target of Action

• The inhibition of MAO can lead to increased levels of these neurotransmitters, which may have implications for mood regulation, cognition, and behavior .

Mode of Action

• Elevated neurotransmitter levels can positively impact mood, reduce anxiety, and potentially improve cognitive function .